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Compound of Interest

Compound Name:
(2S)-2-(methylamino)pentanoic

acid

CAS No.: 19653-78-2

Cat. No.: B554859

Get Quote

Chemical Name: (2S)-2-(methylamino)pentanoic acid Synonyms:

-Methyl-L-norvaline;

-Me-Norvaline CAS Number: 20588-32-3 (Free base) / 221348-99-0 (HCl salt) Molecular
Formula:

Executive Safety & Hazard Assessment
Senior Scientist Note: While amino acids are often viewed as benign "biological" reagents,

-methylated derivatives like (2S)-2-(methylamino)pentanoic acid possess specific chemical
properties that dictate strict segregation protocols. The primary risk in disposal is not acute
toxicity, but chemical incompatibility leading to the formation of carcinogenic byproducts.

Hazard Profile (GHS Classification)
Based on structural analogs and functional group analysis:

Skin/Eye Irritation: Category 2 (Warning: Causes skin and serious eye irritation).[1]
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Respiratory Irritation: Category 3 (May cause respiratory irritation).

Acute Toxicity: Low acute toxicity, but data is limited. Treat as a "Research Chemical of

Unknown Toxicity."

The Critical Segregation Rule (The "Nitrosamine
Hazard")
This compound contains a secondary amine functional group.

Mechanism: In the presence of nitrosating agents (e.g., Nitrites, Nitrous Acid, Nitric Acid),

secondary amines undergo

-nitrosation to form

-nitrosamines.

Risk: Many

-nitrosamines are potent carcinogens.

Operational Directive:NEVER dispose of this compound in waste containers containing

strong oxidizing acids (specifically Nitric Acid) or nitrite salts.

Waste Stream Decision Matrix
The following protocol defines the correct waste stream based on the physical state and

solvent composition of the material.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554859?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Material:
(2S)-2-(methylamino)pentanoic acid

Physical State?

Solid / Powder
(Expired or Spilled)

Powder

Liquid Solution

Solution

Stream A: Solid Organic Waste
(Non-RCRA Regulated)

Double Bag & Label

Solvent Type?

Aqueous / Buffer
(pH 5-9)

Water/Buffer

Organic Solvent
(HPLC Waste: ACN/MeOH)

>10% Organics

Stream C: Aqueous Chemical Waste
(Do NOT Drain Dispose)

Collect for Treatment

Stream B: Flammable Organic Waste
(High BTU Incineration)

Segregate from Oxidizers

Click to download full resolution via product page

Figure 1: Decision matrix for categorizing (2S)-2-(methylamino)pentanoic acid waste

streams.

Detailed Disposal Protocols
Scenario A: Solid Waste (Pure Compound)
Applicable to: Expired shelf stock, contaminated solids, spill cleanup residues.
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Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or double-bag in thick

(6-mil) polyethylene bags.

Labeling:

Chemical Name: (2S)-2-(methylamino)pentanoic acid.

Constituents: 100%.

Hazard Checkbox: Irritant.

RCRA Code: None (Non-Regulated Chemical Waste), unless mixed with listed solvents.

Disposal Path: Lab Pack for high-temperature incineration.

Scenario B: Liquid Organic Waste (HPLC/Synthesis)
Applicable to: Reaction mixtures, HPLC eluents (Acetonitrile/Methanol).

Container: HDPE or Glass solvent carboy (Safety Coated).

Compatibility Check: Ensure the carboy does not contain oxidizing acids (Nitric, Perchloric)

or active metals.

Labeling:

List all solvents (e.g., Acetonitrile 50%, Water 49%,

-Me-Norvaline 1%).

Mark as Flammable (due to solvent content).

Disposal Path: Fuel blending or Incineration.[1]

Scenario C: Aqueous Solutions
Applicable to: Stock solutions, buffers.
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Prohibition: Do not pour down the sanitary sewer. While amino acids are biodegradable,

research-grade derivatives often lack sufficient ecotoxicity data to justify drain disposal under

local municipal codes.

Neutralization: If the solution is highly acidic or basic due to additives, adjust pH to 5–9

before aggregating.

Container: Standard aqueous waste carboy.

Spill Cleanup & Emergency Procedures
Pre-requisite: Wear nitrile gloves, safety goggles, and a lab coat. If handling >50g of dry

powder, use a dust mask (N95) or work in a fume hood.

Step Action Rationale

1. Isolate
Demarcate the area. Notify

nearby personnel.

Prevents tracking of the

chemical into clean zones.

2.[2] Contain

If liquid: Dike with absorbent

pads. If solid: Cover with damp

paper towels (to prevent dust).

Minimizes aerosolization of the

irritant powder.

3. Clean

Solid: Scoop carefully into a

disposable container. Liquid:

Absorb with vermiculite or

chem-pads.

Mechanical removal reduces

chemical load before washing.

4. Decontaminate
Wash the surface with water

and mild detergent.

Amino acids are water-soluble;

simple washing is effective.

5. Dispose

Place all cleanup materials

(gloves, pads) into Scenario A

(Solid Waste).

Contaminated debris is treated

as chemical waste.

Regulatory & Compliance Data
RCRA Status (USA)
Under the Resource Conservation and Recovery Act (RCRA):
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P-List/U-List: Not listed.

Characteristic Waste: Not ignitable, corrosive, or reactive in pure form.

Classification: Non-RCRA Regulated Chemical Waste.

Note: If dissolved in a solvent like Methanol (F003) or Acetonitrile, the mixture becomes a

hazardous waste based on the solvent's characteristics.

Storage for Disposal
Store Away From: Nitric Acid, Perchlorates, Permanganates.[3]

Shelf Life: Stable.[2][4] Does not form peroxides.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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